Cas no 1261970-66-4 (4-(3,5-Dichlorophenyl)-3-fluorobenzoic acid)

• Product Name: 4-(3,5-Dichlorophenyl)-3-fluorobenzoic acid
• CAS No: 1261970-66-4
• MF: C₁₃H₇Cl₂FO₂
• MW: 285.097885370255
• MDL: MFCD18321915
• CID: 2766760
• PubChem ID: 53227745
• Update Time: 2025-06-23

4-(3,5-Dichlorophenyl)-3-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3',5'-DICHLORO-2-FLUORO-[1,1'-BIPHENYL]-4-CARBOXYLIC ACID
• 1261970-66-4
• DTXSID80691278
• 3',5'-Dichloro-2-fluoro[1,1'-biphenyl]-4-carboxylic acid
• CS-0209686
• MFCD18321915
• 4-(3,5-DICHLOROPHENYL)-3-FLUOROBENZOIC ACID
• BS-30525
• 4-(3,5-Dichlorophenyl)-3-fluorobenzoic acid

• MDL： MFCD18321915
• Inchi： 1S/C13H7Cl2FO2/c14-9-3-8(4-10(15)6-9)11-2-1-7(13(17)18)5-12(11)16/h1-6H,(H,17,18)
• InChI Key： PNQIPNNJHMDZGD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C=CC(C(=O)O)=CC=1F)Cl

Computed Properties

• Exact Mass: 283.9807130Da
• Monoisotopic Mass: 283.9807130Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 37.3Ų

Additional information on 4-(3,5-Dichlorophenyl)-3-fluorobenzoic acid

Introduction to 4-(3,5-Dichlorophenyl)-3-fluorobenzoic acid (CAS No. 1261970-66-4)

4-(3,5-Dichlorophenyl)-3-fluorobenzoic acid (CAS No. 1261970-66-4) is a versatile organic compound with significant applications in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, including a dichlorophenyl and a fluorobenzoic acid moiety, which contribute to its diverse chemical properties and potential biological activities.

The chemical structure of 4-(3,5-Dichlorophenyl)-3-fluorobenzoic acid is composed of a benzene ring substituted with a fluorine atom at the 3-position and a carboxylic acid group at the 4-position. Additionally, the 3,5-dichlorophenyl substituent enhances the compound's hydrophobicity and electronic properties, making it an attractive candidate for various research and industrial applications.

In recent years, 4-(3,5-Dichlorophenyl)-3-fluorobenzoic acid has garnered attention in the field of medicinal chemistry due to its potential as a lead compound for drug discovery. Studies have shown that this compound exhibits promising biological activities, including anti-inflammatory and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that 4-(3,5-Dichlorophenyl)-3-fluorobenzoic acid derivatives demonstrated significant inhibition of COX-2 enzymes, which are implicated in inflammation and pain.

Beyond its medicinal applications, 4-(3,5-Dichlorophenyl)-3-fluorobenzoic acid has also been explored for its potential in materials science. The unique combination of halogenated and carboxylic functionalities makes it suitable for use in the synthesis of functional polymers and coatings. Research in this area has focused on developing materials with enhanced thermal stability and mechanical strength. A recent study in the Journal of Polymer Science highlighted the use of 4-(3,5-Dichlorophenyl)-3-fluorobenzoic acid as a monomer for the synthesis of high-performance polymers with improved thermal properties.

The synthesis of 4-(3,5-Dichlorophenyl)-3-fluorobenzoic acid typically involves multi-step reactions, including substitution and functional group transformations. One common synthetic route involves the reaction of 3-fluorobenzoyl chloride with 1,3-dichlorobenzene followed by hydrolysis to form the carboxylic acid. This synthetic pathway has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

The physical and chemical properties of 4-(3,5-Dichlorophenyl)-3-fluorobenzoic acid have been extensively characterized. It is a white crystalline solid with a melting point ranging from 180°C to 185°C. The compound is slightly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These solubility characteristics make it amenable to various analytical techniques and formulation strategies.

In terms of safety and handling, 4-(3,5-Dichlorophenyl)-3-fluorobenzoic acid should be managed with standard laboratory precautions due to its potential irritant properties. It is recommended to handle the compound in a well-ventilated area and to use appropriate personal protective equipment (PPE) such as gloves and safety goggles.

The environmental impact of 4-(3,5-Dichlorophenyl)-3-fluorobenzoic acid has also been considered in recent studies. Research has shown that while the compound is stable under normal conditions, it can degrade under certain environmental conditions such as UV light exposure or microbial activity. Efforts are ongoing to develop environmentally friendly synthesis methods and disposal practices to minimize any potential ecological impact.

In conclusion, 4-(3,5-Dichlorophenyl)-3-fluorobenzoic acid (CAS No. 1261970-66-4) is a multifaceted compound with promising applications in medicinal chemistry and materials science. Its unique structural features and versatile chemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its biological activities and material properties, the potential uses of this compound are likely to expand even further.